Cas no 2229305-60-4 (1,1-difluoro-4-(nitromethyl)cyclohexane)

• Product Name: 1,1-difluoro-4-(nitromethyl)cyclohexane
• CAS No: 2229305-60-4
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 6402996
• PubChem ID: 165704415
• Update Time: 2025-06-09

1,1-difluoro-4-(nitromethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-(nitromethyl)cyclohexane
• EN300-1950450
• 2229305-60-4

• Inchi： 1S/C7H11F2NO2/c8-7(9)3-1-6(2-4-7)5-10(11)12/h6H,1-5H2
• InChI Key： NUIQQGQSVUQNET-UHFFFAOYSA-N
• SMILES： FC1(CCC(C[N+](=O)[O-])CC1)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,1-difluoro-4-(nitromethyl)cyclohexane

Introduction to 1,1-difluoro-4-(nitromethyl)cyclohexane (CAS No. 2229305-60-4)

1,1-difluoro-4-(nitromethyl)cyclohexane, identified by its Chemical Abstracts Service (CAS) number 2229305-60-4, is a fluorinated cyclohexane derivative featuring a nitromethyl substituent. This compound has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural properties and potential applications in the development of novel therapeutic agents.

The molecular structure of 1,1-difluoro-4-(nitromethyl)cyclohexane consists of a cyclohexane ring substituted with two fluorine atoms at the 1-position and a nitromethyl group at the 4-position. The presence of fluorine atoms introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. The nitromethyl group, on the other hand, serves as a versatile functional handle for further chemical modifications, making this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles in drug candidates. The incorporation of fluorine into pharmaceutical molecules often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors for drug efficacy and duration of action. 1,1-difluoro-4-(nitromethyl)cyclohexane exemplifies this trend by combining the benefits of fluorine substitution with the reactivity provided by the nitromethyl group.

One of the most compelling aspects of 1,1-difluoro-4-(nitromethyl)cyclohexane is its potential utility in the synthesis of biologically active compounds. The nitromethyl group can be readily converted into other functional groups such as amino groups (via reduction), aldehydes (via hydrolysis), or carboxylic acids (via oxidation), providing a flexible platform for constructing complex molecular architectures. This adaptability has made it a popular choice for medicinal chemists seeking to develop novel small-molecule inhibitors or activators.

Recent studies have highlighted the role of 1,1-difluoro-4-(nitromethyl)cyclohexane in the development of compounds targeting various biological pathways. For instance, researchers have explored its use in synthesizing kinase inhibitors, where the fluorinated cyclohexane core contributes to improved binding affinity and selectivity. Additionally, the nitromethyl group has been utilized to introduce specific pharmacophores that enhance interaction with biological targets, leading to potent and selective drug candidates.

The synthesis of 1,1-difluoro-4-(nitromethyl)cyclohexane typically involves multi-step organic transformations starting from commercially available precursors. The introduction of fluorine atoms often requires specialized methodologies such as halogen exchange reactions or direct fluorination protocols. The subsequent installation of the nitromethyl group can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

From a computational chemistry perspective, 1,1-difluoro-4-(nitromethyl)cyclohexane has been studied to understand its electronic structure and reactivity. Advanced computational methods such as density functional theory (DFT) have been employed to predict molecular properties like dipole moments, polarizabilities, and reaction barriers. These insights are crucial for designing efficient synthetic routes and optimizing reaction conditions.

The pharmacological potential of 1,1-difluoro-4-(nitromethyl)cyclohexane has also been explored through in vitro and in vivo studies. Researchers have investigated its interactions with enzymes and receptors relevant to human health and disease. Preliminary findings suggest that derivatives of this compound may exhibit desirable pharmacological profiles suitable for treating conditions such as inflammation, cancer, and neurological disorders. However, further research is needed to fully elucidate its therapeutic potential.

The safety profile of 1,1-difluoro-4-(nitromethyl)cyclohexane is another critical consideration in its application. While not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas or fume hoods when handling this compound.

In conclusion, 1,1-difluoro-4-(nitromethyl)cyclohexane (CAS No. 2229305-60-4) represents a promising intermediate in pharmaceutical research due to its unique structural features and synthetic versatility. Its combination of fluorine substitution and nitromethyl functionality makes it an attractive scaffold for developing novel therapeutic agents with improved pharmacokinetic properties. As research in this area continues to evolve, 1,1-difluoro-4-(nitromethyl)cyclohexane is expected to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.